Cas no 2227884-60-6 (rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a fluorophenyl substituent, which imparts unique steric and electronic properties. The cyclopropane ring’s rigidity and the fluorine atom’s inductive effects enhance its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules requiring precise stereochemistry. The compound’s structural stability and defined stereocenters make it valuable for applications in asymmetric synthesis and medicinal chemistry research. Its well-characterized configuration ensures reproducibility in studies targeting receptor interactions or metabolic pathways. This compound is suited for use in high-precision synthetic routes where regio- and stereoselectivity are critical.

rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid structure

2227884-60-6 structure

Product Name:rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid

CAS No:2227884-60-6

MF:C₁₄H₁₇FO₂

MW:236.281987905502

CID:5570402

PubChem ID:165641521

Update Time:2025-06-07

rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1781068
- rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid
- 2227884-60-6
- rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid
- Inchi： 1S/C14H17FO2/c1-14(2)11(12(14)13(16)17)8-5-9-3-6-10(15)7-4-9/h3-4,6-7,11-12H,5,8H2,1-2H3,(H,16,17)/t11-,12+/m0/s1
- InChI Key： CXOQVCWNMRWKSE-NWDGAFQWSA-N
- SMILES： FC1C=CC(=CC=1)CC[C@H]1[C@H](C(=O)O)C1(C)C

Computed Properties

Exact Mass: 236.12125794g/mol
Monoisotopic Mass: 236.12125794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

rac-(1R,3R)-3-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1781068-0.05g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	0.05g	$1056.0	2023-09-20
Enamine	EN300-1781068-0.1g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	0.1g	$1106.0	2023-09-20
Enamine	EN300-1781068-0.25g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	0.25g	$1156.0	2023-09-20
Enamine	EN300-1781068-0.5g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	0.5g	$1207.0	2023-09-20
Enamine	EN300-1781068-1.0g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	1.0g	$1256.0	2023-07-10
Enamine	EN300-1781068-2.5g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	2.5g	$2464.0	2023-09-20
Enamine	EN300-1781068-5.0g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	5.0g	$3645.0	2023-07-10
Enamine	EN300-1781068-10.0g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	10.0g	$5405.0	2023-07-10
Enamine	EN300-1781068-1g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	1g	$1256.0	2023-09-20
Enamine	EN300-1781068-5g	rac-(1R,3R)-3-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid	2227884-60-6	5g	$3645.0	2023-09-20